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Compound of Interest

Compound Name: 1-(4-Biphenylyl)ethanol

Cat. No.: B1360031

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 1-(4-Biphenylyl)ethanol, including operational and disposal plans to
foster a secure research environment.

Personal Protective Equipment (PPE)

When handling 1-(4-Biphenylyl)ethanol, the use of appropriate personal protective equipment
is mandatory to prevent exposure. The recommended PPE includes:

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
potential splashes or dust particles.

o Skin Protection: Chemical-resistant gloves, such as nitrile gloves, are required. A lab coat
must be worn to protect street clothing and skin from contamination.

o Respiratory Protection: In situations where dust may be generated and ventilation is
inadequate, a NIOSH-approved N95 respirator or higher is recommended.

Quantitative Exposure Limits

No specific Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV) have been
established for 1-(4-Biphenylyl)ethanol by major occupational safety and health
organizations. In the absence of specific limits, it is prudent to handle this compound with a
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high degree of caution and adhere to the general occupational exposure limits for "Particulates
Not Otherwise Regulated" (PNOR) or "Dusts Not Otherwise Classified."

Parameter Value Regulatory Agency

Permissible Exposure Limit
(PEL) for Particulates Not
Otherwise Regulated (Total
Dust)

15 mg/m3 (8-hour TWA) OSHA

Permissible Exposure Limit
(PEL) for Particulates Not

) 5 mg/m3 (8-hour TWA) OSHA
Otherwise Regulated

(Respirable Fraction)

Threshold Limit Value (TLV) for
Particles (Insoluble or Poorly

) 10 mg/m3 (8-hour TWA) ACGIH
Soluble) Not Otherwise

Specified (Inhalable Particles)

Threshold Limit Value (TLV) for

Particles (Insoluble or Poorly

Soluble) Not Otherwise 3 mg/m3 (8-hour TWA) ACGIH
Specified (Respirable

Particles)

TWA: Time-Weighted Average

Operational Plan for Safe Handling

A systematic approach to handling 1-(4-Biphenylyl)ethanol from receipt to use is critical for
laboratory safety.

1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
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» Keep away from incompatible materials such as strong oxidizing agents.
2. Engineering Controls:
e Handle the compound in a well-ventilated area.

e Use of a chemical fume hood is recommended, especially when weighing or transferring the
solid, to minimize inhalation of dust.

3. Personal Handling:

o Before handling, ensure all required PPE is donned correctly.

e Avoid direct contact with skin, eyes, and clothing.

o Prevent the formation of dust. Use gentle scooping or pouring techniques.
» After handling, wash hands thoroughly with soap and water.

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[1]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.[1]

Disposal Plan

Proper disposal of 1-(4-Biphenylyl)ethanol and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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1. Chemical Waste Disposal:
o Collect solid 1-(4-Biphenylyl)ethanol waste in a designated, labeled, and sealed container.
e The container should be clearly marked as "Hazardous Waste" with the full chemical name.

o Store the waste container in a designated hazardous waste accumulation area, away from
incompatible materials.

» Follow your institution's specific procedures for hazardous waste pickup and disposal. Do not
dispose of down the drain or in regular trash.

2. Contaminated PPE Disposal:

» Disposable gloves, contaminated wipes, and other disposable materials should be placed in
a sealed bag and disposed of as solid chemical waste.

e Reusable PPE, such as lab coats, should be professionally laundered by a service familiar
with handling chemically contaminated clothing. Do not wash with personal laundry.

» Safety glasses and face shields should be decontaminated with an appropriate cleaning
solution before reuse.

Experimental Workflow for Handling 1-(4-Biphenylyl)ethanol
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Figure 1. Experimental Workflow

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 1-(4-Biphenylyl)ethanol.
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Logical Relationship for Spill Response

Evacuate immediate area Notify supervisor and EHS
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Contain the spill

Clean up spill with appropriate absorbent

Dispose of waste in hazardous waste container

Decontaminate the area

Complete incident report

Figure 2. Spill Response Protocol

Click to download full resolution via product page

Caption: A logical flow diagram for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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